Biotin-FF-FMK

• Molecular Formula: C29H35FN4O4S
• Molecular Weight: 554.6814

Description

Biotin-FF-FMK (HB00023) is a synthetic peptide inhibitor with the molecular formula C29H35FN4O4S and a molecular weight of 554.68 g/mol . It belongs to the fluoromethylketone (FMK) class of caspase inhibitors, which irreversibly bind to cysteine proteases. The "FF" sequence denotes the peptide backbone (phenylalanine-phenylalanine), while the biotin moiety enables affinity-based detection or purification via streptavidin-biotin interactions. This compound is widely used in apoptosis research to label or inhibit caspases in cellular assays .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Below is a detailed comparison of Biotin-FF-FMK with structurally and functionally related FMK-based inhibitors:

Structural and Functional Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Target Specificity	Detection Method
This compound (HB00023)	C29H35FN4O4S	554.68	Biotin, FMK, phenylalanine residues	Broad-spectrum caspases	Streptavidin-based assays
Biotin-IETD-FMK (HB00020)	C32H51FN6O11S	746.85	Biotin, FMK, IETD peptide sequence	Caspase-8	Streptavidin-based assays
Z-FF-FMK (HB00021)	C27H27FN2O4	462.50	Benzyloxycarbonyl (Z), FMK, FF	Broad-spectrum caspases	Antibody-based detection
Fitc-FF-FMK (HB00022)	C41H34FN3O6S	715.80	Fluorescein isothiocyanate (FITC), FMK, FF	Broad-spectrum caspases	Fluorescence microscopy
Z-ASTD-FMK (HB00024)	C24H33FN4O10	556.54	Benzyloxycarbonyl (Z), FMK, ASTD	Caspase-3/7	Antibody-based detection

Key Observations:

Biotin vs. FITC vs. Z Groups :

• This compound and Biotin-IETD-FMK are optimized for pull-down assays or western blotting due to their biotin tags .
• Fitc-FF-FMK enables direct fluorescence-based tracking in live or fixed cells, bypassing secondary reagents .
• Z-FF-FMK and Z-ASTD-FMK lack affinity tags, requiring antibody-based detection but offer smaller molecular weights for enhanced cell permeability .

Peptide Backbone Specificity :

• The "IETD" sequence in Biotin-IETD-FMK confers selectivity for caspase-8, whereas "ASTD" in Z-ASTD-FMK targets caspase-3/7 .
• Compounds with "FF" (e.g., this compound, Z-FF-FMK) exhibit broader caspase inhibition, useful for pan-caspase studies.

Molecular Weight Impact :

• Lower molecular weight compounds like Z-FF-FMK (462.5 g/mol) may penetrate cells more efficiently than biotinylated analogs (e.g., this compound at 554.68 g/mol) .

Efficacy in Apoptosis Studies

• This compound is ideal for post-lysis analysis due to its biotin tag, whereas Fitc-FF-FMK is preferred for real-time imaging .
• Z-ASTD-FMK ’s caspase-3/7 specificity makes it suitable for studies focused on execution-phase apoptosis .

Critical Notes for Experimental Design

Detection Workflow :

• Use this compound for streptavidin-HRP systems; avoid FITC-FF-FMK in peroxidase-based assays due to signal interference.

Cell Permeability :

• Prioritize Z-FF-FMK or Z-ASTD-FMK for live-cell assays requiring rapid uptake.

Target Specificity :

• Confirm caspase targets using sequence-specific inhibitors (e.g., Biotin-IETD-FMK for caspase-8).